Cas no 208173-18-6 (2-Fluoro-6-(trifluoromethyl)benzophenone)

• Product Name: 2-Fluoro-6-(trifluoromethyl)benzophenone
• CAS No: 208173-18-6
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• MDL: MFCD00061255
• CID: 253661
• PubChem ID: 570254
• Update Time: 2025-04-19

2-Fluoro-6-(trifluoromethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-(trifluoromethyl)benzophenone
• [2-fluoro-6-(trifluoromethyl)phenyl]-phenylmethanone
• Methanone, [2-fluoro-6-(trifluoromethyl)phenyl]phenyl-
• AC1LC68T
• AC1Q5D1X
• ACT12941
• AR-1E1735
• CTK1A1602
• MolPort-001-775-396
• SBB067422
• BS-49325
• AKOS015909164
• FT-0612385
• A19714
• (2-fluoro-6-(trifluoromethyl)phenyl)(phenyl)methanone
• [2-Fluoro-6-(trifluoromethyl)phenyl](phenyl)methanone
• 208173-18-6
• C13361
• MFCD00061255
• AC-25941
• [2-Fluoro-6-(trifluoromethyl)phenyl](phenyl)methanone #
• DTXSID90341111
• DB-045394

• MDL： MFCD00061255
• Inchi： 1S/C14H8F4O/c15-11-8-4-7-10(14(16,17)18)12(11)13(19)9-5-2-1-3-6-9/h1-8H
• InChI Key： GZERPYCCZRGZNF-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)(F)F)=C1C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 268.05100
• Monoisotopic Mass: 268.05112752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Refractive Index: 1.5255
• PSA: 17.07000
• LogP: 4.07550

2-Fluoro-6-(trifluoromethyl)benzophenone Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S26;S36